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Compound of Interest

Compound Name: O-Desmethyl Urapidil

CAS No.: 91453-03-1

Cat. No.: B144119

Get Quote

Executive Summary & Substance Identification
O-Desmethyl Urapidil (CAS: 91453-03-1) is the primary pharmacologically active metabolite

of Urapidil. While often used as an analytical reference standard in drug metabolism and

pharmacokinetics (DMPK) studies, it retains significant affinity for alpha-1 adrenoceptors.

Critical Safety Directive: In the absence of a substance-specific EPA RCRA listing, this

compound must be managed under the Precautionary Principle. It must be treated as a

bioactive pharmaceutical hazard. Under no circumstances should this compound be

discharged into municipal wastewater systems, as standard water treatment does not

effectively degrade the arylpiperazine pharmacophore.
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Parameter Technical Detail

Chemical Name O-Desmethyl Urapidil

CAS Number 91453-03-1

Parent Compound Urapidil (CAS: 34661-75-1)

Molecular Formula C₁₉H₂₇N₅O₃

Bioactivity
Alpha-1 Adrenoceptor Antagonist (High

Potency)

Physical State Solid (White to Off-White Powder)

Primary Hazard Acute Toxicity (Oral); Bioaccumulation potential

Hazard Assessment & Causality
To ensure safety, we must understand why specific disposal routes are chosen. The disposal

logic is governed by the compound's chemical stability and biological activity.

The "Parent Proxy" Rule
Specific toxicological data for metabolites is often sparse. In this scenario, you must apply the

Parent Proxy Rule: assume the metabolite carries equal or greater toxicity than the parent drug

(Urapidil) until proven otherwise.

Hazard Statement (Proxy): H302 (Harmful if swallowed).[1]

Environmental Fate: The piperazine ring structure is resistant to hydrolysis, meaning it

persists in the environment if not thermally destroyed.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation
Effective disposal begins at the bench. You must segregate waste based on its physical state

and solvent matrix.

A. Solid Waste (Pure Substance or Contaminated Consumables)
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Applicability: Expired reference standards, weighing boats, contaminated gloves, and spill

cleanup materials.

Protocol:

Place solid waste in a High-Density Polyethylene (HDPE) wide-mouth jar.

Label clearly as "Hazardous Waste - Pharmaceutical Solid."

Do not mix with sharps or glass unless the container is puncture-proof.

B. Liquid Waste (Stock Solutions & HPLC Effluent)
Applicability: Dissolved standards in DMSO, Methanol, or Acetonitrile.

Causality: The choice of waste stream depends on the solvent, not just the solute.

Scenario 1: Organic Solvents (Methanol/Acetonitrile). Dispose of in the "Organic Solvent

Waste" carboy. Ensure the carboy is rated for flammables.

Scenario 2: Aqueous Buffers (>90% Water). Even if aqueous, do not pour down the drain.

Collect in a separate "Aqueous Pharmaceutical Waste" container.

Scenario 3: Halogenated Solvents (DCM/Chloroform). If used during extraction, these

must go into a dedicated "Halogenated Waste" stream to prevent violent reactions with

incompatible solvents in the main stream.

Phase 2: Deactivation (Not Recommended)
Advisory: Chemical deactivation (e.g., bleach oxidation) is not recommended for O-
Desmethyl Urapidil in a research setting. The reaction products of arylpiperazines with

hypochlorite can be unpredictable and potentially more toxic.

Standard: High-temperature incineration is the only validated method for complete

destruction.

Phase 3: Final Disposition
Method:High-Heat Incineration.
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Rationale: Incineration at temperatures >1000°C ensures the breakdown of the stable

pyrimidinedione and piperazine rings into elemental gases (CO₂, NOx), preventing

environmental re-emergence.

Operational Workflow Visualization
The following diagram illustrates the decision logic for disposing of O-Desmethyl Urapidil.
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Figure 1: Decision logic tree for the segregation and disposal of O-Desmethyl Urapidil waste

streams.

Emergency Procedures (Spill Response)
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Trust is built on preparedness. If a spill occurs, follow this self-validating protocol:

Isolate: Evacuate the immediate area (3-meter radius).

PPE: Don double nitrile gloves, lab coat, and a P95/N95 respirator (powder form poses an

inhalation risk).

Containment (Solid):

Do NOT sweep dry (creates dust).

Cover the powder with a wet paper towel (dampened with water or methanol) to

immobilize the dust.

Scoop the wet material into a hazardous waste bag.

Containment (Liquid):

Absorb with vermiculite or spill pads.

Decontamination: Wipe the surface with 10% detergent solution followed by water. Place all

wipes in the hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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